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Compound of Interest

Compound Name: Propyl pyrazole triol

Cat. No.: B1677978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propyl pyrazole triol (PPT) is a potent and selective agonist for Estrogen Receptor Alpha

(ERα), making it a valuable tool in endocrinology, oncology, and neuroscience research.[1][2]

As with any research chemical, particularly one with potent biological activity and incompletely

characterized toxicological properties, adherence to strict safety protocols is paramount to

ensure the safety of laboratory personnel and the integrity of experimental outcomes. This

document provides detailed application notes and protocols for the safe handling and storage

of Propyl pyrazole triol.

Hazard Identification and Precautions
Propyl pyrazole triol is classified as a potential endocrine-disrupting compound.[1] The

toxicological properties of Propyl pyrazole triol have not been fully investigated. Therefore, it

should be handled with the utmost caution, assuming it may be harmful. As an estrogen

receptor agonist, it has the potential to cause adverse effects on the endocrine system with

repeated or prolonged exposure.

General Precautions:

Avoid contact with eyes, skin, and clothing.

Avoid ingestion and inhalation of the powder or its solutions.
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Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid compound or preparing stock solutions.

Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling Propyl pyrazole triol.

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator may be necessary.

Safe Handling Procedures
3.1. General Handling

Only personnel trained in handling potent compounds should work with Propyl pyrazole
triol.

Minimize the quantity of material handled at any one time.

Use designated areas for handling this compound.

Ensure a safety shower and eyewash station are readily accessible.

3.2. Weighing the Solid Compound

Perform weighing operations within a chemical fume hood or a ventilated balance enclosure

to minimize inhalation of the powder.

Use a dedicated, clean spatula and weighing paper.

Clean the balance and surrounding area thoroughly after weighing.
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3.3. Solution Preparation

Prepare solutions in a chemical fume hood.

Propyl pyrazole triol is soluble in DMSO and ethanol but insoluble in water.[3]

When preparing solutions, add the solvent to the pre-weighed solid slowly to avoid

splashing.

Cap vials and containers tightly after preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity of Propyl pyrazole triol and prevent

accidental exposure.

Form Storage Temperature Duration

Solid (Powder) -20°C Up to 3 years

In Solvent -80°C Up to 1 year

Store in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.

Aliquoting stock solutions is recommended to avoid repeated freeze-thaw cycles.[4]

Spill and Emergency Procedures
5.1. Spill Response

Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation. Place in

a sealed container for disposal. Clean the spill area with a suitable solvent (e.g., ethanol)

followed by soap and water.

Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand). Place the

absorbent material in a sealed container for disposal. Clean the spill area with a suitable

solvent followed by soap and water.
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Large Spills: Evacuate the area and prevent entry. Contact your institution's Environmental

Health and Safety (EHS) department.

5.2. First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention immediately.

Waste Disposal
All waste containing Propyl pyrazole triol must be treated as hazardous chemical waste.

Collect all solid and liquid waste in clearly labeled, sealed containers.

Do not dispose of Propyl pyrazole triol down the drain.[5]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific guidance.[6][7][8][9]
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Property Value

Molecular Formula C₂₄H₂₂N₂O₃

Molecular Weight 386.45 g/mol

Appearance Crystalline solid

Solubility in DMSO ≥95.4 mg/mL

Solubility in Ethanol ≥48.9 mg/mL

Solubility in Water Insoluble

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing: In a chemical fume hood, carefully weigh 3.86 mg of Propyl pyrazole triol
powder into a sterile 1.5 mL microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube.

Dissolution: Vortex the tube until the solid is completely dissolved. Gentle warming or

sonication may be used to aid dissolution.

Storage: Aliquot the stock solution into smaller volumes in sterile, light-resistant tubes and

store at -80°C.
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Workflow for Safe Handling of Propyl Pyrazole Triol
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Caption: Workflow for the safe handling of Propyl pyrazole triol.
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Chemical Spill Response for Propyl Pyrazole Triol
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Caption: Decision-making flowchart for chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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